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Cat. No.: B1669779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Daledalin, as its tosylate salt, is a selective norepinephrine reuptake inhibitor (SNRI) that was

investigated as an antidepressant in the 1970s.[1] While it was never commercialized, its

distinct mechanism of action and chemical structure continue to be of interest to researchers in

the field of neuroscience and drug development. This technical guide provides a

comprehensive overview of the known chemical and physical properties of Daledalin Tosylate,

its mechanism of action, and relevant (though limited) clinical trial information.

Chemical and Physical Properties
Daledalin Tosylate is the salt of the active free base, Daledalin, and p-toluenesulfonic acid.

This salt formation is a common strategy in pharmaceutical development to improve the

stability and solubility of a drug substance.

Structure and Nomenclature
IUPAC Name: 4-methylbenzenesulfonic acid;N-methyl-3-(3-methyl-1-phenyl-1,2-

dihydroindol-3-yl)propan-1-amine[2]

Synonyms: Daledalin tosilate, UK-3557-15[2]

CAS Number: 23226-37-1[2]
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Table 1: Chemical and Physical Properties of Daledalin and its Components

Property Value Source

Daledalin Tosylate

Molecular Formula C26H32N2O3S [2]

Molecular Weight 452.6 g/mol

Daledalin (Active Moiety)

Molecular Formula C19H24N2

Molecular Weight 280.41 g/mol

Stereochemistry Racemic

p-Toluenesulfonic acid

Molecular Formula C7H8O3S

Molecular Weight 172.2 g/mol

Note: Experimental data for melting point, solubility, and pKa of Daledalin Tosylate are not

readily available in the cited literature.

Mechanism of Action: Selective Norepinephrine
Reuptake Inhibition
Daledalin's primary pharmacological action is the selective inhibition of the norepinephrine

transporter (NET). The NET is a protein located on the presynaptic membrane of noradrenergic

neurons responsible for the reuptake of norepinephrine from the synaptic cleft. By blocking this

transporter, Daledalin increases the concentration and prolongs the residence time of

norepinephrine in the synapse, thereby enhancing noradrenergic neurotransmission. This

enhanced signaling is believed to be the basis for its antidepressant effects.

Signaling Pathway of Norepinephrine Transporter (NET)
Inhibition
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The following diagram illustrates the general mechanism of action of a selective norepinephrine

reuptake inhibitor like Daledalin at the neuronal synapse.
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Caption: Inhibition of the Norepinephrine Transporter (NET) by Daledalin.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of Daledalin
Tosylate are not extensively documented in publicly available literature. However, a general

synthetic approach has been mentioned.

Synthesis
The synthesis of Daledalin can be achieved through the reduction of Amedalin. Further details

on the specific reaction conditions, purification methods (such as crystallization or

chromatography), and analytical characterization (e.g., by NMR or mass spectrometry) would
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require access to the original research publications from the 1970s, which are not readily

available.

Pharmacokinetics and Pharmacodynamics
Information regarding the pharmacokinetics (absorption, distribution, metabolism, and

excretion) and pharmacodynamics of Daledalin Tosylate is limited. A controlled clinical trial in

1974 compared its efficacy to amitriptyline in patients with depressive illness. This study

provides some insight into its clinical effects but does not offer detailed pharmacokinetic or

pharmacodynamic data.

Conclusion
Daledalin Tosylate remains a molecule of interest due to its selective inhibition of the

norepinephrine transporter. While its development was discontinued, the available information

on its chemical properties and mechanism of action provides a foundation for further research.

A significant lack of publicly available, detailed experimental data, particularly regarding its

synthesis, physical properties, and pharmacokinetic profile, presents a challenge for

contemporary researchers. Future investigations would be necessary to fully characterize this

compound according to modern standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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